16(R)-Hete
Description
Synthesis Analysis
The synthesis of compounds similar to 16(R)-HETE often involves complex chemical reactions, including transition metal-mediated synthesis and multicomponent reactions. For instance, Gulevich et al. (2013) discuss transition metal-catalyzed transformations as efficient tools in the synthesis of aromatic heterocycles, which are key structural motifs in many biologically active compounds (Gulevich, Dudnik, Chernyak, & Gevorgyan, 2013). Furthermore, Banerjee (2017) highlights the role of ultrasound-assisted one-pot multicomponent synthesis in creating biologically relevant heterocycles, a method that aligns with sustainable chemistry practices (Banerjee, 2017).
Molecular Structure Analysis
Analyzing the molecular structure of compounds like this compound involves understanding the arrangement and bonding of atoms. For example, Bi et al. (2000) describe the crystal structure of heteropoly compounds, highlighting the bond lengths and distortion in the molecular clusters, which can provide insights into the structural characteristics of similar compounds (Bi, Wang, Peng, Huang, Xu, & Hu, 2000).
Chemical Reactions and Properties
The reactivity of compounds like this compound is influenced by their chemical structure. Ogawa (2000) reviews synthetic methods for introducing Group 16 elements into organic molecules, emphasizing the role of transition metal catalysts in activating these compounds for further reactions (Ogawa, 2000).
Physical Properties Analysis
The physical properties of such compounds are determined through various analytical techniques. For example, Gall et al. (1999) discuss the synthesis and characterization of R(16)Mo(21)O(56) compounds, providing insight into their resistivity and magnetic susceptibility, which are critical aspects of physical property analysis (Gall, Gautier, Halet, & Gougeon, 1999).
Chemical Properties Analysis
Chemical properties, including reactivity and stability, are key aspects of compounds like this compound. Jiang, Xu, & Zeng (2017) examine the electrochemical construction of heterocyclic compounds, a technique that sheds light on the chemical properties of these molecules (Jiang, Xu, & Zeng, 2017).
properties
IUPAC Name |
(5Z,8Z,11Z,14Z,16R)-16-hydroxyicosa-5,8,11,14-tetraenoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32O3/c1-2-3-16-19(21)17-14-12-10-8-6-4-5-7-9-11-13-15-18-20(22)23/h4-5,8-11,14,17,19,21H,2-3,6-7,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,10-8-,11-9-,17-14-/t19-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEKNPVYFNMZRJG-STHMYGMFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C=CCC=CCC=CCC=CCCCC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC[C@H](/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801344130 |
Source
|
| Record name | 16(R)-HETE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801344130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 16(R)-HETE | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0004680 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
183509-22-0 |
Source
|
| Record name | 16(R)-HETE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801344130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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